4-[(6-Chloropyridin-3-yl)methyl]-1-hydroxy-2-naphthoic acid

• Molecular Formula: C17H12ClNO3
• Molecular Weight: 313.7 g/mol
• IUPAC Name: 4-[(6-chloropyridin-3-yl)methyl]-1-hydroxynaphthalene-2-carboxylic acid
• InChI: InChI=1S/C17H12ClNO3/c18-15-6-5-10(9-19-15)7-11-8-14(17(21)22)16(20)13-4-2-1-3-12(11)13/h1-6,8-9,20H,7H2,(H,21,22)
• InChI Key: ICCTWPWDERZOHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2O)C(=O)O)CC3=CN=C(C=C3)Cl

Description

4-[(6-Chloropyridin-3-yl)methyl]-1-hydroxy-2-naphthoic acid is a useful research compound. Its molecular formula is C17H12ClNO3 and its molecular weight is 313.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-[(6-chloropyridin-3-yl)methyl]-1-methoxy-2-naphthoate (see Example 3, 0.200 g, 0.585 mmol) in 5 mL of dichloromethane at −78° C. was added boron tribromide (1.0 M in dichloromethane, 1.76 mL, 1.76 mmol) dropwise. After 1 hour, the reaction was warmed to 0° C., treated with 6 mL of MeOH and warmed to room temperature overnight. To this reaction was added hydrobromic acid (33% in acetic acid, 2.50 mL, 15.2 mmol) dropwise, and the mixture was heated to 65° C. for 60 hours. Addition hydrobromic acid (33% in acetic acid, 1.50 mL, 9.14 mmol) was added, and the reaction was heated to 90° C. for 4 hours, cooled to room temperature, azeotroped 2× with toluene, and concentrated in vacuo to provide 4-[(6-chloropyridin-3-yl)methyl]-1-hydroxy-2-naphthoic acid that gave a mass ion (ES+) of 314.2 for [M+H]+.